Cas no 2287344-09-4 ({[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

{[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine structure
2287344-09-4 structure
Product Name:{[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
CAS No:2287344-09-4
MF:C13H15Cl2N
MW:256.170901536942
CID:6251628
PubChem ID:137945821
Update Time:2025-07-13

{[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-6760687
    • 2287344-09-4
    • 1-[3-(3,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
    • {[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
    • {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
    • Inchi: 1S/C13H15Cl2N/c1-16-8-12-5-13(6-12,7-12)9-2-3-10(14)11(15)4-9/h2-4,16H,5-8H2,1H3
    • InChI Key: OOMHMAHUWYQYNI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C12CC(CNC)(C1)C2)Cl

Computed Properties

  • Exact Mass: 255.0581549g/mol
  • Monoisotopic Mass: 255.0581549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

{[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760687-0.05g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
0.05g
$2079.0 2025-03-13
Enamine
EN300-6760687-0.1g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
0.1g
$2178.0 2025-03-13
Enamine
EN300-6760687-0.25g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
0.25g
$2277.0 2025-03-13
Enamine
EN300-6760687-0.5g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
0.5g
$2376.0 2025-03-13
Enamine
EN300-6760687-1.0g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
1.0g
$2475.0 2025-03-13
Enamine
EN300-6760687-2.5g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
2.5g
$4851.0 2025-03-13
Enamine
EN300-6760687-5.0g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
5.0g
$7178.0 2025-03-13
Enamine
EN300-6760687-10.0g
{[3-(3,4-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
2287344-09-4 95.0%
10.0g
$10643.0 2025-03-13

Additional information on {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Compound Introduction: {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine (CAS No. 2287344-09-4)

The compound {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine, identified by its CAS number 2287344-09-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's structure lies a bicyclo[1.1.1]pentane framework, a bicyclic hydrocarbon with a unique three-membered ring fused to two six-membered rings. This arrangement imparts distinct steric and electronic properties, making it a versatile scaffold for designing bioactive molecules. The presence of a 3,4-dichlorophenyl substituent further enhances the compound's chemical diversity, enabling interactions with biological targets through both hydrophobic and electrophilic mechanisms.

The amine functionality at the methyl group of the bicyclic system provides a site for further derivatization, allowing chemists to explore modifications that could improve pharmacokinetic properties or target specificity. This flexibility has made {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine a valuable building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in leveraging such complex molecular architectures to develop drugs with enhanced efficacy and reduced side effects. The bicyclo[1.1.1]pentane motif, in particular, has been explored in various drug candidates due to its ability to mimic natural products and penetrate biological membranes effectively. The dichlorophenyl group adds an additional layer of functionality, enabling interactions with enzymes and receptors that are critical for therapeutic action.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors targeting neurological disorders. Studies have shown that molecules with similar scaffolds can modulate neurotransmitter activity by binding to specific receptor sites. The unique spatial arrangement of atoms in {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine allows it to interact with these targets in a highly selective manner, which is crucial for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the compound's structural features make it an attractive candidate for use in combination therapies. By incorporating multiple functional groups that can interact with different biological pathways, researchers can design drugs that offer synergistic effects, potentially overcoming resistance mechanisms observed in single-agent treatments. This approach is particularly relevant in oncology, where combination therapies have shown promise in improving patient outcomes.

The synthesis of {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry efficiently.

Efforts are ongoing to optimize synthetic routes that minimize waste and enhance scalability, aligning with green chemistry principles. These efforts not only improve the economic feasibility of producing the compound but also contribute to sustainable practices in pharmaceutical manufacturing.

The pharmacological profile of this compound is being actively investigated through both computational modeling and experimental studies. Molecular docking simulations have been used to predict how {[3-(3,4-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl](methyl)}amine might bind to target proteins, providing insights into its mechanism of action before costly wet-lab experiments are conducted.

In vitro assays have confirmed its ability to modulate key enzymes involved in neurotransmitter signaling pathways. Preliminary results suggest that it may exhibit potent activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in mood disorders and addiction.

The potential therapeutic applications extend beyond neurological disorders to include anti-inflammatory and anticancer effects. The dichlorophenyl group has been identified as a key pharmacophore in several known drugs with anti-inflammatory properties, suggesting that derivatives of this compound could exhibit similar benefits.

Ongoing clinical trials are exploring the efficacy of related compounds in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). While results from these trials are still emerging, they provide valuable data on how best to leverage similar molecular scaffolds for therapeutic purposes.

The development of novel drug candidates is not without challenges, however。 One major hurdle is achieving optimal balance between potency and selectivity to minimize off-target effects that could lead to adverse side effects。 Researchers are employing innovative strategies such as structure-based drug design and fragment-based drug discovery to address these issues effectively。

The future prospects for compounds like {[3-(3,4-Dichlorophenyl)bicyclo[1.1 . 9 9 ] pentan - 9 - yl](methyl ) am ine} are promising, given their unique structural features and potential therapeutic applications。 As research continues, we can expect further refinements in synthetic methodologies, improved understanding of their pharmacological profiles, and ultimately, new treatments for some of humanity's most pressing health challenges。

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.